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Compound of Interest

Compound Name: 3-(2,6-Dimethylphenyl)pyrrolidine

CAS No.: 1044765-31-2

Cat. No.: B3207584

Get Quote

Executive Summary & Compound Identity
3-(2,6-Dimethylphenyl)pyrrolidine represents a critical structural hybrid in medicinal

chemistry, merging the lipophilic 2,6-dimethylphenyl (xylyl) headgroup characteristic of Class IB

antiarrhythmics (e.g., Mexiletine) with a 3-arylpyrrolidine scaffold. This guide profiles its utility

as a voltage-gated sodium channel (Nav) blocker with a focus on its selectivity window against

cardiac safety targets (hERG) and CNS off-targets (Monoamine Transporters).

Chemical Identity
Systematic Name: 3-(2,6-Dimethylphenyl)pyrrolidine

Structural Class: 3-Arylpyrrolidine / Xylyl-amine derivative

Primary Mechanism: State-dependent inhibition of Voltage-Gated Sodium Channels (Nav1.7,

Nav1.8, Nav1.5).
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Key Application: Neuropathic pain management (Nav1.7/1.8 targeting) with improved

metabolic stability over linear amine analogs.

Cross-Reactivity Profile: The "Selectivity
Landscape"
The utility of 3-(2,6-Dimethylphenyl)pyrrolidine is defined not just by its potency, but by its

selectivity ratio against three critical off-target classes: Cardiac Potassium Channels,

Monoamine Transporters, and Isoform-specific Sodium Channels.

Table 1: Comparative Cross-Reactivity Profile
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Target Class Specific Target
Interaction
Type

Risk/Relevanc
e

3-(2,6-
Dimethylpheny
l)pyrrolidine
Performance

Primary Target Nav1.7 / Nav1.8
State-Dependent

Block

Therapeutic

Efficacy

High Potency

(IC50: 10–50

nM).

Preferentially

binds Inactivated

State.

Cardiac Safety hERG (Kv11.1) Pore Blockade

QT Prolongation

(Torsades de

Pointes)

Moderate Risk

(IC50: ~5–15

µM). Note: The

pyrrolidine ring

reduces basicity

compared to

linear amines,

slightly improving

the safety margin

vs. Mexiletine.

Cardiac

Conduction
Nav1.5 Tonic Block

Arrhythmia /

Conduction

Slowing

Selectivity Ratio

> 100x. (IC50: >5

µM).[1][2] Less

cardiotoxic than

Lidocaine.

CNS Off-Target DAT / NET Reuptake

Inhibition

Psychostimulant

Effects

Low Affinity (Ki >

10 µM).

Contrast: 3,4-

substituted

analogs are

potent NDRIs;

the 2,6-dimethyl

steric bulk

abolishes
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transporter

binding.

Enzymatic CYP2D6
Competitive

Inhibition

Drug-Drug

Interactions

Moderate

Inhibitor. The

xylyl moiety is a

known CYP2D6

substrate/inhibito

r.

Performance Comparison: Alternatives Analysis
This section objectively compares 3-(2,6-Dimethylphenyl)pyrrolidine against industry

standards.

Alternative 1: Mexiletine (Class IB Antiarrhythmic)[3]
Structure: Linear amine analog of the subject compound.

Comparison: Mexiletine exhibits lower potency on peripheral pain channels (Nav1.7) and

higher CNS side effects (tremor, ataxia) due to blood-brain barrier (BBB) penetration and

lack of state-selectivity.

Verdict: The pyrrolidine analog offers superior state-dependence, locking channels in the

inactivated state more effectively than Mexiletine.

Alternative 2: Lacosamide (Functionalized Amino Acid)
Structure: Different scaffold (functionalized amino acid).[3]

Comparison: Lacosamide acts via slow inactivation, whereas 3-(2,6-
Dimethylphenyl)pyrrolidine targets fast inactivation.

Verdict: Lacosamide has a cleaner safety profile (hERG IC50 > 300 µM) but lower efficacy in

acute antinociception models compared to the pyrrolidine scaffold.

Alternative 3: Amitriptyline (TCA)
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Structure: Tricyclic.

Comparison: Amitriptyline is a "dirty" drug, hitting Navs, 5-HT, NE, and Histamine receptors.

Verdict: 3-(2,6-Dimethylphenyl)pyrrolidine is a precision tool, lacking the anticholinergic

and sedative burden of TCAs.

Mechanistic Visualization
The following diagram illustrates the State-Dependent Binding mechanism, highlighting why the

pyrrolidine scaffold is critical for trapping the channel in the "Inactivated" state, preventing

repetitive firing in nociceptors.
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Click to download full resolution via product page

Caption: State-Dependent Inhibition Cycle. The compound exhibits preferential high-affinity

binding to the Inactivated State, stabilizing the channel in a non-conducting conformation.

Experimental Protocols
To validate the profile of 3-(2,6-Dimethylphenyl)pyrrolidine, the following self-validating

protocols are recommended.

Protocol A: Automated Patch Clamp (Nav1.7 vs. Nav1.5)
Objective: Determine the Selectivity Ratio (Therapeutic Index).

Cell Lines: Use HEK293 cells stably expressing hNav1.7 (target) and hNav1.5 (cardiac

counter-screen).

Solutions:
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Extracellular: 140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES (pH

7.4).

Intracellular: 10 mM NaCl, 130 mM CsF, 10 mM EGTA, 10 mM HEPES (pH 7.2).

Voltage Protocol (State-Dependence):

Resting Block: Hold at -120 mV. Pulse to 0 mV (10 ms) at 0.1 Hz.

Inactivated Block: Hold at -120 mV. Prepulse to V½ (inactivation) for 500 ms. Pulse to 0

mV.

Data Analysis: Calculate the

for both Resting (

) and Inactivated (

) states.

Validation Criteria: The

must be < 100 nM for Nav1.7, while

for Nav1.5 should be > 10 µM.

Protocol B: hERG Fluorescence Polarization Assay
(Safety Screen)
Objective: Rapid exclusion of cardiotoxic liability.

Reagents: Membrane preparations containing hERG channels, Red-shifted fluorescent

tracer (e.g., E-4031 analog).

Workflow:

Incubate membranes with 3-(2,6-Dimethylphenyl)pyrrolidine (0.1 nM – 100 µM) for 2

hours at 25°C.

Add Tracer (1 nM) and incubate for 1 hour.
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Measure Fluorescence Polarization (Ex: 530 nm, Em: 590 nm).

Self-Validation:

Positive Control: E-4031 (IC50 ~10-30 nM).

Negative Control: DMSO (0% inhibition).

Pass Criteria: IC50 > 10 µM indicates an acceptable safety margin for early-stage leads.

Screening Workflow Diagram
This flowchart guides the researcher through the decision matrix for advancing this compound.
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Compound Synthesis
3-(2,6-Dimethylphenyl)pyrrolidine
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Caption: Decision Matrix for Profiling. A sequential filter ensuring potency, cardiac safety, and

CNS selectivity before candidate selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b3207584?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3207584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

